3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride

Medicinal chemistry Property-guided design Chromatographic purification
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H13ClO3S2
Molecular Weight 280.8 g/mol
Cat. No. B13279041
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride
Molecular FormulaC10H13ClO3S2
Molecular Weight280.8 g/mol
Structural Identifiers
SMILESCOC1=CC=C(C=C1)SCCCS(=O)(=O)Cl
InChIInChI=1S/C10H13ClO3S2/c1-14-9-3-5-10(6-4-9)15-7-2-8-16(11,12)13/h3-6H,2,7-8H2,1H3
InChIKeyKZMNKCBXZDFWGV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride: Compound Identity and Procurement


3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride (CAS: 1375067-78-9; molecular formula C₁₀H₁₃ClO₃S₂; MW: 280.8 g/mol) is a bifunctional aliphatic sulfonyl chloride intermediate featuring a 4-methoxyphenyl thioether group linked through a three-carbon propane spacer to a reactive –SO₂Cl terminus . Commercial availability at 95% purity with documented hazard profiles (H302, H315, H319, H335) has been established through reputable chemical suppliers . This compound serves as an electrophilic building block for sulfonamide, sulfonate ester, and other sulfonyl-derived compound libraries, occupying a specific structural niche distinct from its closest in-class analogs through its unique combination of methoxy-substituted aryl thioether and alkanesulfonyl chloride functionalities.

Electrophilic intermediate for sulfonamide and sulfonate ester library synthesis
Methoxyphenyl thioether linker enables sequential oxidation chemistry
Commercially available at 95% purity with documented hazard profiles

3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride: Structural Determinants of Non-Interchangeability


Compounds within the aryl‑sulfanyl‑alkanesulfonyl chloride family cannot be generically interchanged because subtle variations in the aromatic substituent (methoxy vs. methyl vs. chloro), the heteroatom linker (thioether vs. ether), the alkyl spacer length (propane vs. butane), and the sulfonyl halide identity (chloride vs. fluoride) produce measurable divergences in physicochemical properties and reactivity profiles that directly govern downstream synthetic outcomes. For instance, the approximately 1.4‑unit LogP difference between the target methoxy compound and its 4‑chloro analog [1] alters partitioning in liquid–liquid extractions and reversed‑phase chromatography, while the established reactivity gap between sulfonyl chlorides and their more stable but less reactive fluoride counterparts determines compatibility with sterically hindered amine nucleophiles [2]. The oxidizable thioether spacer further distinguishes this compound from its ether‑linked isostere, enabling sequential oxidation chemistry that is inaccessible to the ether analog .

Aromatic substituent Methoxy to chloro or methyl substitution may shift LogP and aqueous partitioning during workup
Sulfonyl halide identity Sulfonyl fluoride analogs may show low reactivity with sterically hindered amines, requiring chloride form
Thioether linker Ether-linked isosteres lack oxidizable sulfur, preventing sulfoxide/sulfone diversification

3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride: Evidence vs. Closest Analogs


Lipophilicity Contrast vs. 4-Chlorophenyl Analog

The target compound exhibits a measured/calculated LogP of 2.19 versus an XLogP3 of 3.6 for the 4‑chlorophenyl analog (3‑[(4‑chlorophenyl)sulfanyl]propane‑1‑sulfonyl chloride, CAS 1375067‑43‑8) [1]. This ~1.4‑unit LogP reduction conferred by the methoxy substituent translates to an approximately 25‑fold lower octanol/water partition coefficient, directly impacting the distribution between organic and aqueous phases during extractive workup and influencing retention time on reversed‑phase HPLC.

Lipophilicity vs 4-Cl analog
Cross-study comparable
Target LogP 2.19 vs XLogP3 3.6; Δ ≈ 1.4 units (~25‑fold lower partitioning)
May facilitate aqueous-compatible workup and reversed-phase purification method selection
Algorithm difference; directional trend robust
Medicinal chemistry Property-guided design Chromatographic purification

Reactivity with Hindered Amines vs. Sulfonyl Fluoride

In a systematic head‑to‑head study of aliphatic sulfonyl halides, sulfonyl chlorides demonstrated superior reactivity toward sterically hindered amines—a transformation where the corresponding sulfonyl fluorides exhibited low or negligible conversion [1]. The target sulfonyl chloride is therefore the preferred electrophile for constructing sulfonamides from bulky amine nucleophiles, as the fluoride analog (3‑[(4‑methoxyphenyl)sulfanyl]propane‑1‑sulfonyl fluoride, CAS 2137648‑32‑7, MW 264.3) would likely fail to deliver adequate yields in such contexts.

Amine reactivity vs SO₂F
Class-level inference
Aliphatic sulfonyl chlorides react efficiently with hindered amines; fluorides show low conversion (Bogolubsky 2014)
Supports hindered amine sulfonamide library synthesis
Exact conversion not available for this pair
Parallel synthesis Sulfonamide library production Electrophile reactivity

Thioether Oxidation Capability Over Ether Analog

The target compound contains a thioether (–S–) linker between the aryl ring and the propane spacer, which can be selectively oxidized to sulfoxide (–SO–) or sulfone (–SO₂–). In contrast, the ether‑linked isostere 3‑(4‑methoxyphenoxy)propane‑1‑sulfonyl chloride (CAS 118943‑25‑2, MW 264.7) lacks this oxidation handle. This structural feature enables sequential diversification: the sulfonyl chloride can first be converted to a sulfonamide or sulfonate ester, followed by controlled oxidation of the thioether to generate sulfoxide or sulfone derivatives—a synthetic pathway inaccessible from the ether analog .

Oxidation handle vs ether
Data to verify
Thioether (–S–) oxidizable to sulfoxide/sulfone; ether isostere non-oxidizable
Enables sequential oxidation after sulfonylation
Standard sulfide oxidation conditions may apply; source-specific review advised
Sulfur chemistry Oxidation-state diversification Synthetic intermediate

Spacer Length Positioning Between Homologs

The target compound (C₃ spacer; MW 280.8) sits between the shorter homolog lacking a methylene unit and the butane analog 4‑[(4‑methoxyphenyl)sulfanyl]butane‑1‑sulfonyl chloride (CAS 1375067‑08‑5; C₄ spacer; MW 294.8) . The additional methylene group in the butane homolog increases molecular weight by 14.0 g/mol (~5.0%) and adds one rotatable bond, conferring greater conformational flexibility and potentially reducing aqueous solubility. Researchers optimizing a homologous series for pharmacokinetic or solubility parameters can therefore use the target propane compound as the intermediate‑sized option in systematic spacer‑length SAR studies .

C3 vs C4 spacer homolog
Cross-study comparable
MW 280.8 vs 294.8; +1 rotatable bond
Fills intermediate spacer position for systematic SAR series
Solubility and flexibility may shift with homologation
Lead optimization Homologation series Physicochemical property tuning

Hydrogen Bond Acceptor Advantage Over Methyl Analog

The target compound bears a methoxy (–OCH₃) substituent on the aromatic ring, contributing an additional hydrogen bond acceptor (total HBA = 3: two sulfonyl oxygens + one methoxy oxygen) relative to the 4‑methylphenyl analog (3‑[(4‑methylphenyl)sulfanyl]propane‑1‑sulfonyl chloride, CAS 1375068‑13‑5, MW 264.8) which possesses only two HBA (both from sulfonyl oxygens) . In drug‑like molecule design, increased HBA count is positively correlated with aqueous solubility and can introduce site‑specific hydrogen bonding interactions with biological targets, a feature absent in the methyl‑substituted comparator.

HBA count vs methyl analog
Cross-study comparable
HBA = 3 (methoxy) vs 2 (methyl)
May enhance aqueous solubility and polar interaction potential
Structural inference; experimental solubility verification recommended
Medicinal chemistry Hydrogen bonding Solubility enhancement

3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride: Evidence-Based Application Scenarios


Parallel Synthesis of Sterically Hindered Sulfonamide Libraries

When the synthetic objective involves coupling to sterically hindered aliphatic amines—a scenario in which sulfonyl fluorides exhibit poor reactivity—the target sulfonyl chloride should be selected based on the class‑level evidence that aliphatic sulfonyl chlorides react efficiently with bulky amine nucleophiles [REFS-3 from Section 2]. The lower LogP (2.19 vs. 3.6 for the 4‑chloro analog) also facilitates aqueous workup following sulfonamide formation [REFS-1 from Section 2].

Multi-Step Diversification via Sequential Thioether Oxidation

In synthetic routes where the thioether linker is intended to be oxidized to a sulfoxide or sulfone after initial sulfonyl chloride derivatization, this compound is the requisite intermediate. The ether‑linked isostere (CAS 118943‑25‑2) lacks the oxidizable sulfur atom, precluding this orthogonal diversification strategy [REFS-1 from Section 3, Evidence_Item 3].

Systematic Spacer-Length SAR in Lead Optimization

For medicinal chemistry programs investigating the impact of alkyl spacer length on target engagement, solubility, or metabolic stability, the target compound supplies the critical C₃‑spacer data point. Together with the butane analog (CAS 1375067‑08‑5; C₄ spacer; MW 294.8), it enables a quantitative structure–property relationship analysis where each additional methylene increment corresponds to a predictable shift in lipophilicity and conformational entropy [REFS-1 and REFS-2 from Section 3, Evidence_Item 4].

Fragment-Based Screening with Enhanced H-Bond Capacity

When designing fragment libraries for targets with hydrogen‑bonding pharmacophores, the methoxy substituent (HBA = 3) provides an interaction handle absent in the methyl‑substituted analog (HBA = 2). This can improve binding site complementarity and solubility in aqueous screening conditions, making the target compound a superior choice for fragment elaboration [REFS-1 and REFS-2 from Section 3, Evidence_Item 5].

Application
Selection Property
Validation Focus
Hindered amine sulfonamide synthesis
Sulfonyl chloride electrophilicity vs fluoride
Conversion with bulky amine nucleophiles
Sequential thioether oxidation
Oxidizable thioether linker
Sulfoxide/sulfone diversification pathway
Spacer-length SAR campaigns
Propane spacer molecular properties
Lipophilicity and flexibility trend analysis
Fragment-based library design
Methoxy HBA count vs methyl
Solubility and binding complementarity evaluation
Quote Request

Request a Quote for 3-[(4-Methoxyphenyl)sulfanyl]propane-1-sulfonyl chloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.